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Compound of Interest

Compound Name: 5-Methyl-3-oxohexanal

Cat. No.: B13203246

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for

5-Methyl-3-oxohexanal (CAS No. 14243835), a bifunctional organic compound of interest in

synthetic chemistry. Due to the limited availability of public experimental nuclear magnetic

resonance (NMR) and infrared (IR) data, this guide presents a combination of available

experimental mass spectrometry (MS) data and predicted NMR and IR spectroscopic values to

serve as a valuable resource for researchers.

Data Presentation
The following sections summarize the available and predicted spectroscopic data for 5-Methyl-
3-oxohexanal in structured tables for ease of reference and comparison.

Mass Spectrometry (MS)
Experimental Gas Chromatography-Mass Spectrometry (GC-MS) data for the synonymous

compound, 3-Methyl-5-oxohexanal, is available and provides insight into its fragmentation

pattern under electron ionization.[1]
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Property Value

Molecular Formula C₇H₁₂O₂

Molecular Weight 128.17 g/mol

Ionization Mode Electron Ionization (EI)

Prominent Peaks (m/z) Relative Intensity

68 999

43 947

58 889

110 453

85 437

Table 1: Experimental GC-MS Data for 3-Methyl-5-oxohexanal.[1]

Predicted ¹H Nuclear Magnetic Resonance (NMR)
Spectroscopy
Disclaimer: The following ¹H NMR data is predicted by computational models and is intended

for estimation purposes. Actual experimental values may vary.
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Atom Number*
Predicted Chemical

Shift (ppm)
Predicted Multiplicity Predicted Integration

1 9.7 - 9.8 Triplet (t) 1H

2 2.4 - 2.6 Multiplet (m) 2H

3 2.2 - 2.4 Multiplet (m) 1H

4 2.5 - 2.7
Doublet of Doublets

(dd)
2H

5 --- --- ---

6 2.1 - 2.2 Singlet (s) 3H

7 0.9 - 1.1 Doublet (d) 3H

Table 2: Predicted ¹H NMR Data for 5-Methyl-3-oxohexanal.

* For atom numbering, please refer to the chemical structure in the visualizations section.

Predicted ¹³C Nuclear Magnetic Resonance (NMR)
Spectroscopy
Disclaimer: The following ¹³C NMR data is predicted by computational models and is intended

for estimation purposes. Actual experimental values may vary.
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Atom Number* Predicted Chemical Shift (ppm)

1 202 - 204

2 48 - 50

3 38 - 40

4 49 - 51

5 208 - 210

6 29 - 31

7 19 - 21

Table 3: Predicted ¹³C NMR Data for 5-Methyl-3-oxohexanal.

* For atom numbering, please refer to the chemical structure in the visualizations section.

Predicted Infrared (IR) Spectroscopy
Disclaimer: The following IR data is predicted by computational models and is intended for

estimation purposes. Actual experimental values may vary.

Vibrational Mode
Predicted Wavenumber

(cm⁻¹)
Functional Group

C-H stretch (aldehyde) 2820 - 2850, 2720 - 2750 Aldehyde

C=O stretch (aldehyde) 1720 - 1740 Aldehyde

C=O stretch (ketone) 1705 - 1725 Ketone

C-H stretch (alkane) 2850 - 3000 Alkane

C-H bend (alkane) 1350 - 1480 Alkane

Table 4: Predicted IR Absorption Bands for 5-Methyl-3-oxohexanal.

Experimental Protocols
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The following are detailed, generalized methodologies for the key spectroscopic experiments.

These protocols are representative of standard practices for the analysis of small organic

molecules like 5-Methyl-3-oxohexanal and may require optimization for specific

instrumentation and sample characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H
and ¹³C)
Objective: To obtain high-resolution ¹H and ¹³C NMR spectra to elucidate the chemical structure

of 5-Methyl-3-oxohexanal.

Methodology:

Sample Preparation:

Dissolve approximately 5-10 mg of purified 5-Methyl-3-oxohexanal in 0.5-0.7 mL of a

deuterated solvent (e.g., Chloroform-d, CDCl₃) in a standard 5 mm NMR tube.

Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical

shift referencing (0 ppm).

Instrument Setup:

Use a high-field NMR spectrometer (e.g., 400 MHz or higher).

Tune and match the probe for the respective nucleus (¹H or ¹³C).

Lock the spectrometer on the deuterium signal of the solvent.

Shim the magnetic field to achieve optimal homogeneity and resolution.

¹H NMR Data Acquisition:

Acquire a one-dimensional ¹H NMR spectrum using a standard pulse sequence.

Typical parameters include a 30-45° pulse angle, a spectral width of 12-16 ppm, an

acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds.
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Accumulate a sufficient number of scans (e.g., 8-16) to achieve a good signal-to-noise

ratio.

¹³C NMR Data Acquisition:

Acquire a one-dimensional ¹³C NMR spectrum with proton decoupling.

Typical parameters include a 30-45° pulse angle, a spectral width of 200-220 ppm, an

acquisition time of 1-2 seconds, and a relaxation delay of 2-5 seconds.

A larger number of scans (e.g., 1024 or more) is typically required due to the lower natural

abundance and sensitivity of the ¹³C nucleus.

Data Processing:

Apply Fourier transformation to the acquired free induction decay (FID).

Phase and baseline correct the resulting spectrum.

Calibrate the chemical shift scale using the internal standard (TMS at 0 ppm).

Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

Infrared (IR) Spectroscopy
Objective: To identify the functional groups present in 5-Methyl-3-oxohexanal by measuring

the absorption of infrared radiation.

Methodology (Attenuated Total Reflectance - ATR):

Sample Preparation:

Ensure the ATR crystal (e.g., diamond) is clean by wiping it with a suitable solvent (e.g.,

isopropanol) and allowing it to dry completely.

Instrument Setup:

Place the ATR accessory into the sample compartment of the FT-IR spectrometer.
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Collect a background spectrum of the clean, empty ATR crystal. This will be automatically

subtracted from the sample spectrum.

Data Acquisition:

Place a small drop of neat 5-Methyl-3-oxohexanal directly onto the center of the ATR

crystal.

Lower the press arm to ensure good contact between the sample and the crystal.

Acquire the IR spectrum over a typical range of 4000-400 cm⁻¹.

Co-add multiple scans (e.g., 16-32) to improve the signal-to-noise ratio.

Data Processing and Analysis:

The software will automatically perform the background subtraction.

Identify the characteristic absorption bands and correlate them to specific functional

groups (e.g., C=O, C-H).

Mass Spectrometry (MS)
Objective: To determine the molecular weight and fragmentation pattern of 5-Methyl-3-
oxohexanal.

Methodology (Gas Chromatography-Mass Spectrometry - GC-MS):

Sample Preparation:

Prepare a dilute solution of 5-Methyl-3-oxohexanal in a volatile organic solvent (e.g.,

dichloromethane or hexane) at a concentration of approximately 1 mg/mL.

Instrument Setup:

Set up a GC-MS system equipped with a suitable capillary column (e.g., a non-polar or

medium-polarity column).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b13203246/docs?utm_src=pdf-body#spectroscopic-profile-of-5-methyl-3-oxohexanal-a-technical-guide
https://www.benchchem.com/product/b13203246/docs?utm_src=pdf-body#spectroscopic-profile-of-5-methyl-3-oxohexanal-a-technical-guide
https://www.benchchem.com/product/b13203246/docs?utm_src=pdf-body#spectroscopic-profile-of-5-methyl-3-oxohexanal-a-technical-guide
https://www.benchchem.com/product/b13203246/docs?utm_src=pdf-body#spectroscopic-profile-of-5-methyl-3-oxohexanal-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13203246?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Set the GC oven temperature program to achieve good separation of the analyte from any

impurities and the solvent. A typical program might start at 50°C, hold for 1-2 minutes, and

then ramp up to 250°C at 10-20°C/min.

Set the injector temperature (e.g., 250°C) and the transfer line temperature (e.g., 280°C).

Use helium as the carrier gas at a constant flow rate.

Set the mass spectrometer to operate in electron ionization (EI) mode at 70 eV.

Scan a mass range of m/z 40-300.

Data Acquisition:

Inject a small volume (e.g., 1 µL) of the sample solution into the GC inlet.

Start the data acquisition.

Data Analysis:

Identify the peak corresponding to 5-Methyl-3-oxohexanal in the total ion chromatogram

(TIC).

Extract the mass spectrum for this peak.

Identify the molecular ion peak (M⁺) and the major fragment ions.

Propose fragmentation pathways consistent with the observed mass spectrum.

Visualizations
The following diagrams, created using the DOT language, illustrate key relationships and

workflows relevant to the spectroscopic analysis of 5-Methyl-3-oxohexanal.
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5-Methyl-3-oxohexanal (m/z 128)

Major Fragments
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Click to download full resolution via product page

Caption: Proposed Mass Spectral Fragmentation of 5-Methyl-3-oxohexanal.
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Caption: General Workflow for Spectroscopic Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Methyl-5-oxohexanal | C7H12O2 | CID 14958715 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Spectroscopic Profile of 5-Methyl-3-oxohexanal: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13203246/docs#spectroscopic-profile-of-5-methyl-3-
oxohexanal-a-technical-guide]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b13203246/docs?utm_src=pdf-body-img#spectroscopic-profile-of-5-methyl-3-oxohexanal-a-technical-guide
https://www.benchchem.com/product/b13203246?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-5-oxohexanal
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-5-oxohexanal
https://www.benchchem.com/product/b13203246/docs#spectroscopic-profile-of-5-methyl-3-oxohexanal-a-technical-guide
https://www.benchchem.com/product/b13203246/docs#spectroscopic-profile-of-5-methyl-3-oxohexanal-a-technical-guide
https://www.benchchem.com/product/b13203246/docs#spectroscopic-profile-of-5-methyl-3-oxohexanal-a-technical-guide
https://www.benchchem.com/product/b13203246/docs#spectroscopic-profile-of-5-methyl-3-oxohexanal-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13203246?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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